N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

Specification

• CAS No.: 1795298-30-4
• Molecular Formula: C23H21N3O4S2
• Molecular Weight: 467.56
• IUPAC Name: N-(2-ethoxyphenyl)-2-[3-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• Standard InChI: InChI=1S/C23H21N3O4S2/c1-3-30-19-7-5-4-6-17(19)24-20(27)14-32-23-25-18-12-13-31-21(18)22(28)26(23)15-8-10-16(29-2)11-9-15/h4-13H,3,14H2,1-2H3,(H,24,27)
• Standard InChI Key: RXHDGNSTWYSYFG-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)OC)SC=C3

Introduction

N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a complex organic compound with a molecular formula of C23H21N3O4S2 and a molecular weight of approximately 467.6 g/mol. This compound belongs to the class of acetamides and features a thieno[3,2-d]pyrimidine core, which is a fused ring system consisting of a thiophene and a pyrimidine ring. The compound's structure includes a 4-methoxyphenyl group attached to the pyrimidine ring, an ethoxyphenyl group attached to the nitrogen of the acetamide moiety, and a thio linkage connecting the acetamide to the thieno[3,2-d]pyrimidine core.

Synthesis and Preparation

The synthesis of N-(2-ethoxyphenyl)-2-((3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide typically involves multi-step reactions. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds often require the use of thiophene and pyrimidine precursors, followed by condensation reactions to form the thieno[3,2-d]pyrimidine core. The attachment of the ethoxyphenyl and 4-methoxyphenyl groups would typically involve nucleophilic substitution or coupling reactions.

Research Findings and Applications